Cas no 5488-97-1 (Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-)

Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl- structure
5488-97-1 structure
Product Name:Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-
CAS No:5488-97-1
MF:C18H14N2O7
MW:370.312964916229
CID:378971
PubChem ID:1360956
Update Time:2025-04-19

Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-
    • (2,5-dioxopyrrolidin-1-yl) 5-phenylmethoxycarbonyloxypyridine-3-carboxylate
    • Benzyl 5-{[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}pyridin-3-yl carbonate
    • Carbonic acid, 5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-3-pyridinyl phenylmethyl ester
    • 5488-97-1
    • Oprea1_264191
    • SR-01000406402-1
    • Cambridge id 5488971
    • benzyl 5-{[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl}-3-pyridinyl carbonate
    • DTXSID00362099
    • HMS1581B04
    • AKOS003669768
    • SR-01000406402
    • Inchi: 1S/C18H14N2O7/c21-15-6-7-16(22)20(15)27-17(23)13-8-14(10-19-9-13)26-18(24)25-11-12-4-2-1-3-5-12/h1-5,8-10H,6-7,11H2
    • InChI Key: MSHXDLBXDSKNCJ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC=C(C=1)OC(=O)OCC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 370.08012
  • Monoisotopic Mass: 370.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.47g/cm3
  • Boiling Point: 566.6ºC at 760 mmHg
  • Flash Point: 296.5ºC
  • Refractive Index: 1.629
  • PSA: 112.1
  • LogP: 1.95590
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.